Cas no 915923-70-5 ((5,7-dimethyl-2-oxo-2,3-dihydro-1H-indol-3-yl)acetic Acid)

• Product Name: (5,7-dimethyl-2-oxo-2,3-dihydro-1H-indol-3-yl)acetic Acid
• CAS No: 915923-70-5
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• MDL: MFCD08059748
• CID: 1086175
• PubChem ID: 329775265
• Update Time: 2025-06-14

(5,7-dimethyl-2-oxo-2,3-dihydro-1H-indol-3-yl)acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(5,7-Dimethyl-2-oxoindolin-3-yl)acetic acid
• (5,7-Dimethyl-2-oxo-2,3-dihydro-1H-indol-3-yl)acetic acid
• 2-(5,7-dimethyl-2-oxo-1,3-dihydroindol-3-yl)acetic acid
• (5,7-dimethyl-2-oxo-2,3-dihydro-1H-indol-3-yl)acetic acid(SALTDATA: FREE)
• 2-(5,7-dimethyl-2-oxo-2,3-dihydro-1H-indol-3-yl)acetic acid
• MFCD08059748
• CHEMBRDG-BB 4003759
• 2-(5 pound not7-dimethyl-2-oxoindolin-3-yl)acetic acid
• EN300-374788
• (5,7-Dimethyl-2-oxo-2,3-dihydro-1H-indol-3-yl)acetic acid, AldrichCPR
• (5,7-DIMETHYL-2-OXO-1,3-DIHYDROINDOL-3-YL)ACETIC ACID
• 915923-70-5
• DTXSID60661656
• CHEMBL3476742
• AKOS005639013
• SB64132
• FT-0754202
• 2-(5,7-Dimethyl-2-oxoindolin-3-yl)aceticacid
• BS-38577
• STK897835
• DA-18659
• (5,7-dimethyl-2-oxo-2,3-dihydro-1H-indol-3-yl)acetic Acid

• MDL： MFCD08059748
• Inchi： 1S/C12H13NO3/c1-6-3-7(2)11-8(4-6)9(5-10(14)15)12(16)13-11/h3-4,9H,5H2,1-2H3,(H,13,16)(H,14,15)
• InChI Key： CNUJKDOYWVLLOR-UHFFFAOYSA-N
• SMILES： O=C1C(CC(=O)O)C2C=C(C)C=C(C)C=2N1

Computed Properties

• Exact Mass: 219.09000
• Monoisotopic Mass: 219.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.40000
• LogP: 1.95180

(5,7-dimethyl-2-oxo-2,3-dihydro-1H-indol-3-yl)acetic Acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 22
• Hazardous Material Identification：

Additional information on (5,7-dimethyl-2-oxo-2,3-dihydro-1H-indol-3-yl)acetic Acid

Comprehensive Overview of (5,7-dimethyl-2-oxo-2,3-dihydro-1H-indol-3-yl)acetic Acid (CAS No. 915923-70-5)

(5,7-dimethyl-2-oxo-2,3-dihydro-1H-indol-3-yl)acetic Acid, with the CAS number 915923-70-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of indole derivatives, which are known for their diverse biological activities and applications in drug development. The unique structure of this molecule, featuring a dimethyl-substituted indole core and an acetic acid side chain, makes it a valuable intermediate in the synthesis of more complex bioactive molecules.

In recent years, the demand for indole-based compounds has surged due to their potential therapeutic applications. Researchers are particularly interested in (5,7-dimethyl-2-oxo-2,3-dihydro-1H-indol-3-yl)acetic Acid for its role in modulating enzymatic pathways and its potential as a precursor for anti-inflammatory and neuroprotective agents. The compound's CAS number 915923-70-5 is frequently searched in academic databases and chemical catalogs, reflecting its growing importance in medicinal chemistry.

The synthesis of (5,7-dimethyl-2-oxo-2,3-dihydro-1H-indol-3-yl)acetic Acid involves multi-step organic reactions, often starting from commercially available indole precursors. Key steps include alkylation, oxidation, and hydrolysis, which are optimized to achieve high yields and purity. The compound's molecular formula and structural features are well-documented, making it a reliable reference for researchers working on similar scaffolds.

One of the trending topics in the scientific community is the exploration of sustainable synthesis methods for bioactive compounds. (5,7-dimethyl-2-oxo-2,3-dihydro-1H-indol-3-yl)acetic Acid is no exception, with recent studies focusing on green chemistry approaches to reduce environmental impact. These include the use of catalytic systems and renewable solvents, aligning with global efforts to promote eco-friendly research practices.

Another area of interest is the compound's potential in drug repurposing. Given the increasing cost and time associated with new drug development, researchers are investigating existing compounds like (5,7-dimethyl-2-oxo-2,3-dihydro-1H-indol-3-yl)acetic Acid for new therapeutic uses. This approach is particularly relevant in the context of rare diseases and personalized medicine, where traditional drug discovery pipelines may not be feasible.

From a commercial perspective, (5,7-dimethyl-2-oxo-2,3-dihydro-1H-indol-3-yl)acetic Acid is available through specialized chemical suppliers, often listed under its CAS number 915923-70-5. The compound is typically supplied as a high-purity powder, with specifications tailored to research and industrial needs. Quality control measures, such as HPLC and NMR analysis, ensure consistency and reliability for end-users.

In conclusion, (5,7-dimethyl-2-oxo-2,3-dihydro-1H-indol-3-yl)acetic Acid (CAS No. 915923-70-5) represents a versatile and promising compound in modern chemistry. Its applications span from pharmaceutical research to material science, driven by its unique structural properties and bioactive potential. As scientific advancements continue, this compound is likely to play an even more significant role in addressing contemporary health and environmental challenges.